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Compound of Interest

Compound Name: Ketac Cem Radiopaque

Cat. No.: B1179176

Essential Safety and Handling of Ketac Cem
Radiopaque

For laboratory professionals, including researchers and scientists in drug development, the
safe handling of dental materials like Ketac Cem Radiopaque is paramount. This guide
provides essential, step-by-step safety and logistical information, from personal protective
equipment (PPE) to operational procedures and disposal plans, ensuring a secure laboratory
environment.

Personal Protective Equipment (PPE)

The appropriate selection and use of PPE are the first line of defense against potential hazards
when handling Ketac Cem Radiopaque. The product consists of a powder and a liquid, each
with specific safety considerations. The liquid component, in particular, is classified as a serious
eye irritant.[1]

Summary of Required Personal Protective Equipment
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PPE Category Specification Rationale

To protect against splashes of
) Safety glasses with side the liguid component, which
Eye and Face Protection ) . )
shields or a face shield. can cause serious eye

irritation.[1][2]

) To prevent skin contact with
) Protective gloves are ) )
Hand Protection the mixed cement or its
recommended.[3] o
individual components.[3][4][5]

Airborne exposures are not

Generally not required under expected to be significant with
Respiratory Protection normal, well-ventilated normal use.[2] Use in a well-
conditions. ventilated area is

recommended.[2][6]

) ] A lab coat or other protective To protect skin and personal
Protective Clothing . ) o
work clothing.[3][5] clothing from contamination.

Operational Plan: Step-by-Step Handling Protocol
Following a standardized protocol for the preparation, application, and cleanup of Ketac Cem
Radiopaque minimizes risks and ensures consistent results.

Preparation and Mixing

o Ensure Adequate Ventilation: Work in a well-ventilated area to minimize the inhalation of any
dust from the powder or vapors from the liquid.[2][6]

o Don Appropriate PPE: Before handling the material, put on safety glasses with side shields,
protective gloves, and a lab coat.[3][5]

o Dispense Components: Shake the powder bottle to loosen the contents.[7] Dispense one
level scoop of powder and two drops of liquid onto a mixing pad or glass slab.[7][8] The
recommended powder-to-liquid mixing ratio is 3.8:1 by weight.[7]

e Mixing: Add the powder to the liquid in one portion.[7] Mix rapidly with a spatula for
approximately 1 minute to achieve a homogeneous, viscous consistency.[7][8]
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Working and Setting Times

The following times are based on a room temperature of 23°C (73°F) and 50% relative
humidity. Higher temperatures will shorten these times.[7]

Stage Time (minutes:seconds)
Mixing 1:00
Application (including mixing) 3:30
Setting (from beginning of mix) 7:00

Application and Cleanup

» Application: Apply the mixed cement as required for the specific research or experimental
protocol.

o Cleanup of Instruments: Immediately after use, clean spatulas and other instruments with an
alcohol gauze to prevent the cement from setting and hardening on them.[8]

e Hand Washing: Wash hands thoroughly with soap and water after handling the material and
removing gloves.[6][9]

Disposal Plan

Proper disposal of unused materials and contaminated items is crucial to prevent
environmental contamination and potential health hazards.

e Unused Material: Dispose of waste product in a permitted industrial waste facility.[6][9] One
disposal alternative is incineration in a permitted waste incineration facility.[6][9]

o Contaminated Items: Items such as used mixing pads, gloves, and paper towels should be
collected in a designated waste container.

o Regulatory Compliance: Always consult and adhere to local, regional, and national
regulations for waste disposal.[2] The EPA Hazardous Waste Number (RCRA) for the
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uncured liquid may be D002 (Corrosive) in some jurisdictions; however, the powder is
generally not regulated as hazardous waste.[2][9]

Workflow for Safe Handling of Ketac Cem
Radiopaque
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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